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Compound Focus: Veratric Acid

Cat. No.: S583083

1. Chemical Identity and Basic Properties Veratric Acid (3,4-dimethoxybenzoic acid, CAS# 93-07-2) is a
naturally occurring phenolic acid found in vegetables, fruits, and medicinal mushrooms, noted for its
antioxidant and anti-inflammatory activities [1] [2] [3]. Its basic chemical properties, which are foundational

for understanding its stability, are summarized in the table below.

Table 1: Fundamental Chemical and Physical Properties of Veratric Acid

Property Value |/ Description Reference
Molecular C~9~H~10~0~4~ [2] [3]
Formula

Molecular Weight 182.17-182.173 g/mol [2] [3]
Appearance White to off-white crystalline powder [3]
Melting Point 179 -182°C [2]

Boiling Point ~302.9 °C at 760 mmHg [2]
Density ~1.2 g/cm3 [2]
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Property Value |/ Description Reference

Water Solubility Slightly soluble in cold water; soluble in hot water, ethanol, and ether

[2] [3].

2. Storage Conditions and Stability General consensus indicates that Veratric Acid is a stable compound

under recommended storage conditions [2] [3].

e Storage Guidelines: The material should be stored in its original container in a cool, dry place,
protected from light [2] [3]. Incoming material should be quarantined until identity and purity are
confirmed.

¢ Stability & Shelf Life: One commercial supplier (BioSpectrum) states that their Veratric Acid-
containing ingredient, VageStop, remains stable for at least three years when stored under the
recommended conditions (original container, protected from light, room temperature, dry) [4]. This
suggests the pure compound has inherent long-term stability.

¢ Incompatibilities: Veratric Acid is incompatible with strong oxidizing agents [2].

3. Safety and Handling Protocol Veratric Acid is generally considered safe with proper handling, but

standard laboratory precautions are necessary [3].

¢ Personal Protective Equipment (PPE): Wear protective gloves, safety glasses, and protective
clothing [2] [3].

e Hazard Statements: May cause skin irritation (H315), serious eye irritation (H319), and may cause
respiratory irritation (H335) [2].

¢ Precautionary Measures: Avoid formation of dust. Wash hands thoroughly after handling. Use with
adequate ventilation [2] [3].

e First Aid Measures: If in eyes, rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing [3].

4. Experimental Protocols from Research The following protocols are derived from published studies

utilizing Veratric Acid in biological models.

Table 2: Summary of Experimental Use of Veratric Acid in Cell Models

Application | Model Protocol Summary Key Parameters & Outcomes Reference
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| UVB Photoprotection in HaCaT Keratinocytes | 1. Culture HaCaT cells. 2. Expose to UVB irradiation
(20 mJ/cm?). 3. Post-treatment: Treat with Veratric Acid (10-100 pg/mL) for 12 hours. 4. Assess endpoints.
| Attenuated: CPD formation, GSH depletion, apoptosis (Sub-G1 population), IL-6/PGE2 release.
Increased: S-phase cell population (suggesting DNA repair). | [1] | | Anti-inflammatory Activity in RAW
264.7 Macrophages | 1. Culture RAW 264.7 cells. 2. Pre-treatment: Incubate with Veratric Acid (100, 200
pM). 3. Stimulate with LPS. 4. Measure inflammatory markers. | Suppressed: iNOS expression, PI3K/Akt
pathway activation, HAT activation, HDAC3 expression. | [2] |

The experimental workflow for the UVB photoprotection study, which provides the most detailed protocol,

can be visualized as follows:
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Workflow for UVB Photoprotection Assay

The anti-inflammatory effects of Veratric Acid observed in these studies involve multiple signaling

pathways, which are summarized in the diagram below.
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Anti-inflammatory Signaling Pathways

Important Notes for Researchers

e Gap in Stability Data: The available data lacks specific accelerated stability studies (e.g., under
varying temperature, humidity, or pH) for the pure Veratric Acid compound. The provided shelf-life is
for a formulated ingredient [4].

¢ Solution Preparation: Given its solubility profile, stock solutions for in vitro studies are typically
prepared in solvents like ethanol or DMSO, followed by dilution in aqueous buffers. The stability of
such stock solutions should be determined empirically.

e Empirical Verification: It is strongly recommended that researchers conduct forced degradation
studies and real-time stability testing under their specific storage and experimental conditions to
generate comprehensive stability data.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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